Cas no 151742-17-5 (4-Oxa-1,9-diazaspiro[5.5]undecane)

• Product Name: 4-Oxa-1,9-diazaspiro[5.5]undecane
• CAS No: 151742-17-5
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 2124373
• PubChem ID: 67234120
• Update Time: 2025-10-08

4-Oxa-1,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-1,9-diazaspiro[5.5]undecane
• 151742-17-5
• CS-0054791
• DA-09972
• P12655
• SCHEMBL1975603
• EN300-6770090
• PB35004

• Inchi： 1S/C8H16N2O/c1-3-9-4-2-8(1)7-11-6-5-10-8/h9-10H,1-7H2
• InChI Key： GERLAJRBWYLFOO-UHFFFAOYSA-N
• SMILES： O1CCNC2(C1)CCNCC2

Computed Properties

• Exact Mass: 156.126263138Da
• Monoisotopic Mass: 156.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 33.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-Oxa-1,9-diazaspiro[5.5]undecane

Research Briefing on 4-Oxa-1,9-diazaspiro[5.5]undecane (CAS: 151742-17-5) in Chemical Biology and Pharmaceutical Applications

4-Oxa-1,9-diazaspiro[5.5]undecane (CAS: 151742-17-5) is a spirocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and chemical biology. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The spirocyclic scaffold of 4-Oxa-1,9-diazaspiro[5.5]undecane offers a rigid three-dimensional framework, making it an attractive candidate for modulating protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have highlighted its role as a privileged structure in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR modulators. The compound's ability to adopt multiple conformations while maintaining structural integrity has been leveraged in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-Oxa-1,9-diazaspiro[5.5]undecane derivatives via a [3+2] cycloaddition strategy, yielding compounds with improved pharmacokinetic properties. The research team reported that modifications at the nitrogen atoms of the diaza moiety significantly enhanced blood-brain barrier penetration, suggesting potential applications in CNS disorders.

In oncology research, 4-Oxa-1,9-diazaspiro[5.5]undecane-based compounds have shown promising activity against various cancer cell lines. A recent patent application (WO2023056789) disclosed derivatives exhibiting nanomolar inhibition of CDK4/6, with one lead compound demonstrating 85% tumor growth inhibition in xenograft models. The unique spirocyclic structure was credited with providing both target selectivity and metabolic stability.

The compound's potential extends beyond oncology. A 2024 Nature Chemical Biology publication revealed that 4-Oxa-1,9-diazaspiro[5.5]undecane derivatives can allosterically modulate the NLRP3 inflammasome, offering a new approach to treating inflammatory diseases. The researchers utilized cryo-EM to elucidate the binding mode, showing how the spirocyclic core interacts with the NACHT domain of NLRP3.

From a chemical biology perspective, the 151742-17-5 scaffold has proven valuable as a molecular probe. Its incorporation into activity-based probes has enabled the study of protease activation dynamics in live cells, as reported in a recent ACS Chemical Biology paper. The oxygen atom in the 4-position was found to be crucial for maintaining probe stability while allowing for click chemistry modifications.

Challenges remain in the clinical translation of 4-Oxa-1,9-diazaspiro[5.5]undecane-based therapeutics. Current research is addressing issues of synthetic scalability and off-target effects. A 2024 review in Drug Discovery Today emphasized the need for improved computational models to predict the conformational preferences of this scaffold when bound to biological targets.

In conclusion, 4-Oxa-1,9-diazaspiro[5.5]undecane represents a versatile scaffold with broad applications in drug discovery. Its unique structural properties continue to inspire innovative approaches to challenging therapeutic targets. Future research directions likely include the development of more efficient synthetic routes and the exploration of its potential in emerging areas such as targeted protein degradation and RNA-targeted therapeutics.